![molecular formula C18H19N3O2 B2434367 N-(4-(furan-3-yl)benzyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide CAS No. 2034285-25-9](/img/structure/B2434367.png)
N-(4-(furan-3-yl)benzyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-(furan-3-yl)benzyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide” is a complex organic compound. It contains a furan ring, a benzyl group, a pyrazole ring, and a carboxamide group. Furan is a five-membered aromatic heterocycle containing one oxygen atom . Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the furan and pyrazole rings, along with the benzyl and carboxamide groups . The exact structure would depend on the specific arrangement and bonding of these groups .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the furan and pyrazole rings, as well as the benzyl and carboxamide groups . The furan ring, for example, is known to participate in various reactions, including cycloaddition and cycloisomerization .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan and pyrazole rings could contribute to its aromaticity and potentially its solubility .Scientific Research Applications
Synthesis and Reactivity in Organic Chemistry
Research on structurally similar compounds, such as those involving furan and pyrazole moieties, highlights the synthesis and reactivity of these heterocyclic compounds. For instance, the synthesis of compounds from furan derivatives through coupling reactions and subsequent transformations demonstrates the utility of these structures in organic synthesis. Such processes often aim to create molecules with specific properties or reactivities, which can be crucial for developing new pharmaceuticals, materials, or chemical tools (А. Aleksandrov, М. М. El’chaninov, 2017).
Antimicrobial and Anticancer Activities
Compounds incorporating pyrazole and furan units have been studied for their biological activities, including antimicrobial and anticancer properties. The synthesis of various heterocyclic compounds based on chalcones, which can include furan and pyrazole derivatives, has led to compounds with significant biological activities. Some of these synthesized compounds have shown high cytotoxicity against cancer cell lines, such as the MCF-7 breast cancer cell line, indicating their potential as anticancer agents (Yasser H. Zaki, Marwa S. Al-Gendey, A. Abdelhamid, 2018).
Theoretical and Experimental Studies
Theoretical and experimental studies on compounds with pyrazole-3-carboxamide and carboxylate derivatives provide insight into the chemical properties and potential applications of these molecules. Investigations include synthesis methods, yield optimization, and the exploration of their reactivity towards different chemical reagents. Such studies not only enhance understanding of the chemical behavior of these compounds but also explore their potential in various applications, including as intermediates in pharmaceutical synthesis (İ. Yıldırım, F. Kandemirli, 2005).
Antifungal and Antibacterial Properties
Research into chitosan Schiff bases with heterocyclic moieties, including pyrazole derivatives, demonstrates their antimicrobial activity. These compounds, characterized by various spectral analyses, show significant biological activity against a range of bacteria and fungi. The antimicrobial properties of these compounds, coupled with their low cytotoxicity, highlight their potential as safe and effective antimicrobial agents (A. Hamed, Ismail A. Abdelhamid, G. Saad, N. A. Elkady, M. Elsabee, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[[4-(furan-3-yl)phenyl]methyl]-1,3,5-trimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-12-17(13(2)21(3)20-12)18(22)19-10-14-4-6-15(7-5-14)16-8-9-23-11-16/h4-9,11H,10H2,1-3H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDXWOHVQKQVIDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)C(=O)NCC2=CC=C(C=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.